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Compound of Interest

Compound Name: 2-Piperidineethanol, 1-methyl-

Cat. No.: B118480

Introduction

2-Piperidineethanol, 1-methyl- (CAS No. 533-15-3) is a heterocyclic compound utilized as an
intermediate in the synthesis of pharmaceuticals, such as thioridazine.[1][2] Its purity is critical
for the successful synthesis of downstream products and for ensuring the final drug product's
safety and efficacy. Distillation is a primary method for the purification of this compound. Given
its boiling point characteristics, vacuum distillation is the preferred technique to prevent thermal
degradation and to achieve a high degree of purity. This document provides a detailed protocol
for the purification of 2-Piperidineethanol, 1-methyl- via vacuum distillation.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Piperidineethanol, 1-methyl- is
presented in the table below. This data is essential for designing and executing an effective
distillation protocol.
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Property Value

CAS Number 533-15-3[1][2][3][4]
Molecular Formula C8H17NO[1][2][3]
Molecular Weight 143.23 g/mol [1][2][3]
Boiling Point 82-84 °C at 19 Torr[1][2]

115 °C at 2.7 Torr[4]

Density 0.98 g/cm3 (at 20 °C)[1][2]
Refractive Index 1.48 (at 20 °C)[1][2]

Flash Point 106 °C[1][2]

pH 11.2 (50 g/L in H20 at 20 °C)[1][2]

Safety and Handling

2-Piperidineethanol, 1-methyl- is classified as harmful and an irritant.[1][2] Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn at all times. All handling and distillation procedures should be conducted within a well-
ventilated fume hood. Refer to the Safety Data Sheet (SDS) for comprehensive safety
information before commencing any work.

Experimental Protocol: Vacuum Distillation of 2-
Piperidineethanol, 1-methyl-

Objective:

To purify crude 2-Piperidineethanol, 1-methyl- to a high degree of purity by removing lower
and higher boiling point impurities.

Materials and Equipment:

e Crude 2-Piperidineethanol, 1-methyl-
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» Round-bottom flask (distilling flask)
» Short path distillation head with condenser and collection flask(s)
e Thermometer and adapter
e Heating mantle with a stirrer
e Vacuum pump with a cold trap
¢ Manometer or vacuum gauge
e Boiling chips or magnetic stir bar
e Glass wool for insulation
o Standard laboratory glassware
Procedure:
e Apparatus Setup:
o Assemble the vacuum distillation apparatus in a fume hood.

o Place a magnetic stir bar or boiling chips into the round-bottom flask to ensure smooth
boiling.

o Charge the distilling flask with the crude 2-Piperidineethanol, 1-methyl-, filling it to no
more than two-thirds of its volume.

o Connect the distilling flask to the short path distillation head.

o Place the thermometer in the adapter at the top of the distillation head, ensuring the top of
the bulb is level with the side arm leading to the condenser.

o Connect the condenser to a circulating water bath.

o Attach the collection flask to the distillation head.
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o Connect the vacuum source to the distillation apparatus via a cold trap.

o Ensure all joints are properly sealed.

¢ Distillation Process:

o

Begin stirring the crude material in the distilling flask.
o Gradually apply vacuum to the system, reducing the pressure to approximately 19 Torr.

o Once the desired pressure is stable, begin to gently heat the distilling flask using the
heating mantle.

o Monitor the temperature of the vapor as it rises and equilibrates.
o Collect any initial low-boiling fractions in a separate flask and discard them appropriately.

o As the temperature approaches the boiling point of 2-Piperidineethanol, 1-methyl- at the
applied pressure (approximately 82-84 °C at 19 Torr), change to a clean collection flask.[1]

[2]

o Collect the main fraction, maintaining a steady distillation rate by carefully controlling the
heat input.

o Once the main fraction has been collected, or if the temperature begins to rise
significantly, indicating the presence of higher-boiling impurities, stop the distillation.

e Shutdown Procedure:

o

Turn off the heating mantle and allow the system to cool.

[¢]

Slowly and carefully release the vacuum.

[¢]

Once the system is at atmospheric pressure, dismantle the apparatus.

[e]

The purified 2-Piperidineethanol, 1-methyl- in the collection flask should be a clear
liquid.

Product Analysis:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b118480?utm_src=pdf-body
https://chemdad.com/index.php?c=article&id=34529
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6400871.htm
https://www.benchchem.com/product/b118480?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The purity of the distilled 2-Piperidineethanol, 1-methyl- can be assessed using techniques
such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Diagrams
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Caption: Workflow for the purification of 2-Piperidineethanol, 1-methyl- by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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